N-Methyl Pemetrexed
N-Methyl Pemetrexed
Brand Name:
Vulcanchem
CAS No.:
869791-42-4
VCID:
VC0031952
InChI:
InChI=1S/C21H23N5O6/c1-26-17-16(19(30)25-21(26)22)13(10-23-17)7-4-11-2-5-12(6-3-11)18(29)24-14(20(31)32)8-9-15(27)28/h2-3,5-6,10,14,23H,4,7-9H2,1H3,(H,24,29)(H,27,28)(H,31,32)(H2,22,25,30)/t14-/m0/s1
SMILES:
CN1C2=C(C(=CN2)CCC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)C(=O)N=C1N
Molecular Formula:
C21H23N5O6
Molecular Weight:
441.444
N-Methyl Pemetrexed
CAS No.: 869791-42-4
Cat. No.: VC0031952
Molecular Formula: C21H23N5O6
Molecular Weight: 441.444
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 869791-42-4 |
|---|---|
| Molecular Formula | C21H23N5O6 |
| Molecular Weight | 441.444 |
| IUPAC Name | (2S)-2-[[4-[2-(2-amino-1-methyl-4-oxo-7H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C21H23N5O6/c1-26-17-16(19(30)25-21(26)22)13(10-23-17)7-4-11-2-5-12(6-3-11)18(29)24-14(20(31)32)8-9-15(27)28/h2-3,5-6,10,14,23H,4,7-9H2,1H3,(H,24,29)(H,27,28)(H,31,32)(H2,22,25,30)/t14-/m0/s1 |
| Standard InChI Key | JKULRGFPYBAJTE-AWEZNQCLSA-N |
| SMILES | CN1C2=C(C(=CN2)CCC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)C(=O)N=C1N |
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